Cas no 1071296-21-3 (2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide)

• Product Name: 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide
• CAS No: 1071296-21-3
• MF: C₁₈H₁₉IN₆OS
• MW: 494.352533578873
• MDL: MFCD11696411
• CID: 1071033
• PubChem ID: 25219127
• Update Time: 2025-10-29

2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-{[(4-Iodo-2-methylphenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-[[5-[(4-iodo-2-methylanilino)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• LS-01406
• MFCD11696411
• 2-[(5-{[(4-iodo-2-methylphenyl)amino]methyl}-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• SB86580
• AKOS002659365
• STK502813
• 1071296-21-3
• 2-((5-(((4-Iodo-2-methylphenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-[(5-{[(4-iodo-2-methylphenyl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• ALBB-003950
• 2-[(5-([(4-Iodo-2-methylphenyl)amino]methyl)-4-phenyl-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide

• MDL： MFCD11696411
• Inchi： 1S/C18H19IN6OS/c1-12-9-13(19)7-8-15(12)21-10-16-23-24-18(27-11-17(26)22-20)25(16)14-5-3-2-4-6-14/h2-9,21H,10-11,20H2,1H3,(H,22,26)
• InChI Key： MCBAMMANPHUXAZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NCC1=NN=C(N1C1C=CC=CC=1)SCC(NN)=O

Computed Properties

• Exact Mass: 494.03858g/mol
• Monoisotopic Mass: 494.03858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide

Comprehensive Analysis of 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-21-3)

The compound 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-21-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 1,2,4-triazole core, an iodo-methylphenyl moiety, and a thioacetohydrazide functional group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional diversity.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in drug discovery and material science. The presence of the iodo-substituted aromatic ring in this compound enhances its reactivity, enabling it to participate in cross-coupling reactions, which are pivotal in modern organic synthesis. This attribute aligns with the growing trend of click chemistry and fragment-based drug design, topics frequently searched by professionals in the field. Additionally, the thioacetohydrazide group introduces potential for hydrogen bonding, which is critical in molecular recognition processes.

From a therapeutic perspective, 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide has been explored for its enzyme inhibitory properties. Studies suggest that triazole-based compounds like this one may exhibit activity against targets such as kinases and proteases, which are hot topics in oncology and infectious disease research. The iodo substituent further allows for radiolabeling applications, making it a candidate for molecular imaging—a rapidly advancing area in diagnostics.

The synthesis of this compound involves multi-step organic reactions, often starting from phenyl-substituted triazoles and incorporating the aminomethyl and thioacetohydrazide functionalities through selective modifications. Researchers frequently search for efficient synthetic routes and green chemistry approaches to optimize yields and reduce environmental impact. This aligns with the broader scientific community's focus on sustainable chemistry and atom economy.

In material science, the 1,2,4-triazole ring system is known for its ability to form stable coordination complexes with metals, suggesting potential applications in catalysis or luminescent materials. The iodo group’s heavy atom effect could also be leveraged in the design of organic electronics, a field experiencing exponential growth due to the demand for flexible and lightweight devices.

For researchers investigating structure-activity relationships (SAR), this compound offers a rich template for derivatization. Modifications at the phenyl, triazole, or hydrazide positions can yield analogs with tailored properties, addressing specific biological or material challenges. This adaptability is a key reason why heterocyclic chemistry remains a dominant theme in scientific literature.

In summary, 2-(5-{(4-Iodo-2-methylphenyl)aminomethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071296-21-3) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features resonate with current trends in drug discovery, molecular imaging, and advanced materials, making it a subject of ongoing research and innovation.